12.13-Dibromopseurotin

• CAS No.: 58546-67-1
• Molecular Formula: C22H25Br2NO8
• Molecular Weight: 591.2 g/mol
• IUPAC Name: (5S,8S,9R)-8-benzoyl-2-[(1S,2R,3S,4S)-3,4-dibromo-1,2-dihydroxyhexyl]-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione
• InChI: InChI=1S/C22H25Br2NO8/c1-4-12(23)13(24)14(26)15(27)16-10(2)17(28)21(33-16)19(30)22(32-3,25-20(21)31)18(29)11-8-6-5-7-9-11/h5-9,12-15,19,26-27,30H,4H2,1-3H3,(H,25,31)/t12-,13+,14-,15-,19+,21+,22+/m0/s1
• InChI Key: LDAAGGJQWQILET-AMOXFCCISA-N
• SMILES: CCC(C(C(C(C1=C(C(=O)C2(O1)C(C(NC2=O)(C(=O)C3=CC=CC=C3)OC)O)C)O)O)Br)Br
• Isomeric SMILES: CC[C@@H]([C@H]([C@@H]([C@@H](C1=C(C(=O)[C@@]2(O1)[C@H]([C@@](NC2=O)(C(=O)C3=CC=CC=C3)OC)O)C)O)O)Br)Br
• Synonyms: 12.13-dibromopseurotin

Description

12.13-Dibromopseurotin is a brominated derivative of the pseurotin family, a class of fungal secondary metabolites with diverse bioactivities. Structurally, it features two bromine atoms at positions 12 and 13 on its bicyclic core, distinguishing it from non-halogenated analogs like Pseurotin A. This compound is primarily studied for its antifungal and anticancer properties, with research suggesting its ability to inhibit chitin synthase and disrupt cellular proliferation pathways. Its synthesis involves halogenation of precursor molecules, which enhances its lipophilicity and alters its pharmacokinetic profile compared to non-brominated analogs.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The bromination of 12.13-Dibromopseurotin significantly impacts its molecular weight (467.11 g/mol) and solubility compared to related compounds. For instance:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Modifications	Solubility Profile
12.13-Dibromopseurotin	C₁₅H₁₇Br₂NO₅	467.11	Bromine at C12/C13	Low aqueous solubility; requires DMSO/corn oil for formulation
Pseurotin A	C₁₅H₁₉NO₅	293.32	Epoxide, dihydroxy groups	Moderate DMSO solubility
14-Norpseurotin A	C₁₄H₁₇NO₅	279.29	Nor-structure (C14 absence)	Requires sequential solvent mixing for in vivo use

This contrasts with 14-Norpseurotin A, which lacks bromine and requires meticulous solvent preparation (e.g., DMSO master liquid followed by PEG300 and Tween 80) to maintain stability.

Pharmacokinetic Considerations

• Metabolism : Bromine atoms slow hepatic metabolism, extending the half-life of 12.13-Dibromopseurotin relative to Pseurotin A.
• Excretion: Higher lipophilicity may promote biliary excretion, whereas 14-Norpseurotin A is primarily renally cleared.
• Formulation Challenges: The solubility limitations of 12.13-Dibromopseurotin necessitate formulations akin to those used for 14-Norpseurotin A, such as DMSO-corn oil mixtures.

Research Findings and Key Studies

• Inhibitory Potency : 12.13-Dibromopseurotin demonstrates IC₅₀ values 3–5-fold lower than Pseurotin A against Aspergillus fumigatus.
• Cytotoxicity: In breast cancer cell lines (MCF-7), brominated derivatives show 50% higher apoptosis induction compared to non-brominated analogs.
• Stability : Bromine enhances resistance to enzymatic degradation, as evidenced by prolonged serum half-life in murine models.